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Compound of Interest

Compound Name: 4-lodo-6-methoxypyrimidine

Cat. No.: B178686

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-lodo-6-methoxypyrimidine. The following
procedures and recommendations are designed to ensure the safe handling and disposal of
this chemical in a laboratory setting.

Chemical Identifier:

Name 4-lodo-6-methoxypyrimidine
CAS Number 161489-05-0

Molecular Formula C5H5IN20

Molecular Weight 236.01 g/mol

Hazard Identification and Precautionary Measures

Based on data for structurally similar iodinated and pyrimidine-based compounds, 4-lodo-6-
methoxypyrimidine is anticipated to be harmful if swallowed or inhaled and may cause skin
and serious eye irritation.[1][2] Appropriate personal protective equipment (PPE) is essential to
minimize exposure and ensure safety.

Precautionary Statements:
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Statement ID

Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[1]
P264 Wash skin thoroughly after handling.[1]
Do not eat, drink or smoke when using this
P270
product.[1]
pP271 Use only outdoors or in a well-ventilated area.[1]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[1]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[1]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Dispose of contents/container to an approved
P501

waste disposal plant.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 4-lodo-6-methoxypyrimidine to

prevent exposure.[4]
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Body Part Recommended PPE

Weatr tightly fitting safety goggles with side-
Eyes/Face shields or a face shield.[5] Standard eyeglasses

are not sufficient.[6]

Skin/Bod Wear a long-sleeved, impermeable lab coat or
in/Bo
Y gown.[5][7] Ensure cuffs are tucked into gloves.

Wear two pairs of chemotherapy-tested,

powder-free, disposable nitrile gloves.[4][6]
Hands ) ) )

Change gloves every 30 minutes or immediately

if contaminated, torn, or punctured.[6]

Handle in a well-ventilated area, preferably

within a chemical fume hood.[8] If engineering
Respiratory controls are not sufficient or if there is a risk of

aerosolization, use a NIOSH-approved

respirator with an appropriate cartridge.[7][9]

Feet Wear closed-toe and closed-heel shoes that
ee
cover the entire foot.[8]

Experimental Protocols: Handling and Disposal

Handling:

o Preparation: Before beginning work, ensure that an emergency eyewash station and safety
shower are easily accessible.[3][10]

o Ventilation: All handling of 4-lodo-6-methoxypyrimidine should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[8][11]

o Personal Hygiene: Avoid all direct contact with the chemical.[8] Do not eat, drink, or smoke in
the laboratory.[1] Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[3][8]

e Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.
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Spill Management: In the event of a spill, the following steps should be taken:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[5][11]

Secure the Area: Post warning signs to prevent entry.[12]

Don PPE: Put on the appropriate PPE, including a respirator if the spill is a powder or if there
is a risk of dust generation.[13]

Containment:

o For solid spills: Gently cover the spill with absorbent pads to prevent dust from becoming
airborne.[12][13] Do not sweep dry powder.

o For liquid spills (if dissolved in a solvent): Cover the spill with an absorbent material,
starting from the outside and working inwards to prevent spreading.[13][14]

Cleanup:

o Carefully collect the absorbed material and any contaminated debris using a scoop or
tongs.[12][14]

o Place all contaminated materials into a labeled, sealable hazardous waste container.[12]
[14]

o Clean the spill area with a suitable decontaminating solution, followed by a detergent and
water rinse.[12]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste in
accordance with institutional and local regulations.[3][12]

Disposal Plan:

Waste Collection: All waste containing 4-lodo-6-methoxypyrimidine, including
contaminated labware, PPE, and spill cleanup materials, must be collected in a designated,
sealed, and clearly labeled hazardous waste container.[3][12]
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o Disposal: The waste must be disposed of through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[3]

Workflow for Safe Handling of 4-lodo-6-
methoxypyrimidine

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2496706&productDescription=5-IODO-24-DIMETHOXYPYRIMIDI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b178686?utm_src=pdf-body
https://www.benchchem.com/product/b178686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation
(Verify fume hood, safety showers,
eyewash stations)

'

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Handling in Fume Hood
(Weighing, Transfers)

Perform Experiment

Decontaminate Work Area
and Equipment

l

Doff PPE Correctly

Spill Occurs

Execute Spill Cleanup
Procedure

Dispose of Waste
Chemical, PPE, Contaminated Materials

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-lodo-6-methoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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